BENGHE Foundational & Exploratory

Check Availability & Pricing

discovery and history of 5-Oxo-heptanoic acid
research

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 5-Oxo-heptanoic acid

Cat. No.: B1353157

5-Oxo-heptanoic Acid: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-Oxo-heptanoic acid, a delta-keto acid, is a versatile intermediate in organic synthesis with
potential applications in various fields, including pharmaceutical development. This technical
guide provides a comprehensive overview of the discovery, history, and research pertaining to
5-Oxo-heptanoic acid. It details its physicochemical properties, outlines established and
potential synthetic methodologies with experimental protocols, and explores its known and
putative biological roles. While direct research on 5-Oxo-heptanoic acid is somewhat limited,
this guide draws parallels with closely related keto acids to infer potential metabolic pathways
and therapeutic applications. This document aims to be a foundational resource for researchers
interested in the further study and application of this intriguing molecule.

Introduction

5-Oxo-heptanoic acid, also known as 5-keto-heptanoic acid, is an organic compound
featuring both a carboxylic acid and a ketone functional group.[1] Its structure as a delta-keto
acid imparts specific chemical properties that make it a valuable building block in the synthesis
of more complex molecules, particularly cyclic compounds.[1] While not as extensively studied
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as other keto acids, understanding its synthesis and potential biological significance is crucial
for unlocking its full potential in research and drug development.

Physicochemical Properties

A clear understanding of the physical and chemical characteristics of 5-Oxo-heptanoic acid is
fundamental for its application in research and synthesis.

Property Value Reference
Molecular Formula C7H1203 [2]
Molecular Weight 144.17 g/mol [2]
CAS Number 3637-13-6 [2]
Not widely reported, likely a
Appearance . .
solid or oil
N Expected to be soluble in polar
Solubility ]
organic solvents
IUPAC Name 5-Oxoheptanoic acid

Discovery and History of Research

The precise historical details of the discovery and first synthesis of 5-Oxo-heptanoic acid are
not well-documented in readily available scientific literature. Research on keto acids, in
general, dates back to the 19th century, with early studies focusing on their roles in
metabolism.[3] The synthesis of various keto acids has been achieved through numerous
methods over the past century, with significant advancements in recent decades providing
more efficient and greener alternatives.[3] While a seminal "discovery paper" for 5-Oxo-
heptanoic acid is not apparent, its existence and basic properties are cataloged in chemical
databases, suggesting its synthesis and characterization have been performed, likely as part of
broader synthetic chemistry efforts.

Synthesis of 5-Oxo-heptanoic Acid
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Several synthetic routes can be envisaged for the preparation of 5-Oxo-heptanoic acid,
drawing from established methods for the synthesis of keto acids.

Oxidation of 5-Hydroxy-heptanoic Acid

A common and direct method for the synthesis of keto acids is the oxidation of the
corresponding secondary alcohol.

Experimental Protocol:

e Materials: 5-Hydroxy-heptanoic acid, Pyridinium chlorochromate (PCC) or other suitable
oxidizing agent (e.g., Dess-Martin periodinane), Dichloromethane (CH2Clz), Anhydrous
magnesium sulfate (MgSOa), Silica gel for column chromatography.

e Procedure:

o Dissolve 5-Hydroxy-heptanoic acid in anhydrous dichloromethane in a round-bottom flask
under an inert atmosphere (e.g., nitrogen or argon).

o Add PCC (1.5 equivalents) to the solution in portions while stirring at room temperature.
o Monitor the reaction progress by thin-layer chromatography (TLC).

o Upon completion, dilute the reaction mixture with diethyl ether and filter through a pad of
silica gel to remove the chromium salts.

o Wash the silica gel pad with additional diethyl ether.
o Combine the organic filtrates and evaporate the solvent under reduced pressure.

o Purify the crude product by column chromatography on silica gel using a suitable eluent
system (e.g., a gradient of ethyl acetate in hexanes) to yield pure 5-Oxo-heptanoic acid.

Ozonolysis of a Cycloalkene Precursor

Ozonolysis of a suitable cyclic alkene, followed by an oxidative workup, can yield dicarboxylic
acids or, with appropriate starting materials, a keto acid.
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Grighard Reaction with a Lactone

The reaction of an organometallic reagent, such as a Grignard reagent, with a lactone can be a
viable route to keto acids.

Experimental Workflow:

(

1. Grignard Reaction
Intermediate

Click to download full resolution via product page

Caption: Grignard reaction approach to 5-Oxo-heptanoic acid.

Other Potential Synthetic Routes

Several other modern synthetic methodologies could be adapted for the synthesis of 5-Oxo-
heptanoic acid, including various carbon-carbon bond-forming reactions and functional group
transformations.[3]

Biological Role and Metabolism

The specific biological functions and metabolic pathways of 5-Oxo-heptanoic acid are not
extensively characterized. However, based on the known roles of other keto acids, several
putative functions can be inferred.

Potential Involvement in Fatty Acid and Amino Acid
Metabolism

Keto acids are key intermediates in the catabolism and biosynthesis of amino acids and fatty
acids.[1] It is plausible that 5-Oxo-heptanoic acid could be a metabolite in certain biological
systems, potentially arising from the breakdown of odd-chain fatty acids or specific amino
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acids. The citric acid cycle is a central metabolic hub where intermediates can be converted
into amino acids via transamination reactions involving keto acids.[4]

Putative Metabolic Relationship:

Glpha-Ketoglutarate)

Click to download full resolution via product page

Caption: Hypothetical transamination of 5-amino-heptanoic acid.

Potential as a Precursor for Bioactive Molecules

The dual functionality of 5-Oxo-heptanoic acid makes it a potential precursor for the
biosynthesis of various natural products, although specific examples are yet to be identified.

Potential Therapeutic Applications and Drug
Development

While there are no approved drugs based on 5-Oxo-heptanoic acid, its structural motifs are
present in various biologically active compounds. Its derivatives could be explored for a range
of therapeutic applications. The study of keto acid metabolism has been important in the
context of certain diseases, such as chronic renal failure, where keto acid supplementation has
been investigated.[5]

Analytical Methods

The accurate quantification of 5-Oxo-heptanoic acid in various matrices is essential for its
study.

Chromatographic Methods
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e Gas Chromatography-Mass Spectrometry (GC-MS): A powerful technique for the analysis of
volatile compounds. Derivatization of the carboxylic acid group (e.g., to a methyl or
trimethylsilyl ester) is typically required to improve volatility and chromatographic
performance.

 Liquid Chromatography-Mass Spectrometry (LC-MS): A versatile method that can often
analyze carboxylic acids directly without derivatization. Reversed-phase chromatography is a
common approach.

Experimental Protocol: Quantification by LC-MS/MS (lllustrative)

e Sample Preparation:
o To 100 pL of plasma, add an internal standard (e.g., 13C-labeled 5-Oxo-heptanoic acid).
o Precipitate proteins with 300 pL of cold acetonitrile.
o Vortex and centrifuge to pellet the proteins.

o Transfer the supernatant to a new tube and evaporate to dryness under a stream of
nitrogen.

o Reconstitute the residue in 100 pL of the initial mobile phase.
e LC-MS/MS Conditions:
o Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 um).
o Mobile Phase A: 0.1% formic acid in water.
o Mobile Phase B: 0.1% formic acid in acetonitrile.
o Gradient: A suitable gradient from low to high organic content.
o lonization: Electrospray ionization (ESI) in negative mode.

o Detection: Multiple Reaction Monitoring (MRM) of specific precursor-product ion
transitions for 5-Oxo-heptanoic acid and its internal standard.
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Conclusion and Future Directions

5-Oxo-heptanoic acid is a molecule with untapped potential. While its history is not as well-
defined as that of other key metabolites, its chemical versatility makes it a compound of interest
for synthetic chemists. Future research should focus on elucidating its potential biological roles,
including its involvement in metabolic pathways and its potential as a precursor for novel
therapeutic agents. The development and validation of robust analytical methods will be crucial
for advancing our understanding of this intriguing delta-keto acid. The exploration of its
derivatives could open new avenues in drug discovery and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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